Cas no 23984-80-7 (2-Methyl-4-(trifluoromethyl)aniline hydrochloride)

• Product Name: 2-Methyl-4-(trifluoromethyl)aniline hydrochloride
• CAS No: 23984-80-7
• MF: C₈H₉ClF₃N
• MW: 211.611971616745
• CID: 3359844
• PubChem ID: 21869073
• Update Time: 2025-11-01

2-Methyl-4-(trifluoromethyl)aniline hydrochloride Chemical and Physical Properties

Names and Identifiers

• BENZENAMINE, 2-METHYL-4-(TRIFLUOROMETHYL)-, HYDROCHLORIDE
• 2-methyl-4-(trifluoromethyl)aniline hydrochloride
• 2-Methyl-4-(trifluoromethyl)anilinehydrochloride
• 821-907-5
• 2-methyl-4-(trifluoromethyl)aniline;hydrochloride
• BS-32170
• SB78858
• EN300-1073152
• YAA98480
• 23984-80-7
• 2-Methyl-4-(trifluoromethyl)aniline HCl
• SCHEMBL6062984
• 2-Methyl-4-(trifluoromethyl)aniline hydrochloride

• Inchi： 1S/C8H8F3N.ClH/c1-5-4-6(8(9,10)11)2-3-7(5)12;/h2-4H,12H2,1H3;1H
• InChI Key： CUKDRFZGHLCFHT-UHFFFAOYSA-N
• SMILES： NC1=CC=C(C(F)(F)F)C=C1C.[H]Cl

Computed Properties

• Exact Mass: 211.0375615Da
• Monoisotopic Mass: 211.0375615Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 155
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26Ų

Additional information on 2-Methyl-4-(trifluoromethyl)aniline hydrochloride

Comprehensive Overview of 2-Methyl-4-(trifluoromethyl)aniline hydrochloride (CAS No. 23984-80-7)

2-Methyl-4-(trifluoromethyl)aniline hydrochloride (CAS No. 23984-80-7) is a specialized organic compound widely utilized in pharmaceutical and agrochemical research. This aniline derivative is characterized by its unique trifluoromethyl group, which enhances its reactivity and stability in various chemical processes. The compound's molecular formula is C₈H₉F₃N·HCl, and it is often employed as a key intermediate in the synthesis of advanced materials and bioactive molecules.

In recent years, the demand for fluorinated compounds like 2-Methyl-4-(trifluoromethyl)aniline hydrochloride has surged due to their applications in drug discovery and crop protection. Researchers are particularly interested in its role as a building block for heterocyclic compounds, which are pivotal in developing new antimicrobial agents and herbicides. The compound's CAS number 23984-80-7 is frequently searched in academic databases, reflecting its relevance in modern chemistry.

One of the trending topics in the scientific community is the exploration of sustainable synthesis methods for aniline derivatives. 2-Methyl-4-(trifluoromethyl)aniline hydrochloride is often discussed in this context, as researchers seek eco-friendly alternatives to traditional halogenation processes. Questions like "How to optimize the yield of 2-Methyl-4-(trifluoromethyl)aniline hydrochloride?" or "What are the latest applications of trifluoromethylated compounds?" are commonly encountered in search engines, highlighting the compound's significance.

The physicochemical properties of CAS No. 23984-80-7 also make it a subject of interest. Its solubility in polar solvents and melting point range are critical for industrial-scale production. Additionally, the compound's stability under acidic conditions is a key advantage for formulations requiring long shelf lives. These attributes are frequently cited in patents and technical literature, further cementing its importance.

From an SEO perspective, terms such as "buy 2-Methyl-4-(trifluoromethyl)aniline hydrochloride," "suppliers of CAS 23984-80-7," and "synthesis of trifluoromethyl anilines" are highly searched. This underscores the need for accurate, detailed information about the compound's sourcing and applications. Manufacturers and distributors often emphasize its high purity grades and custom synthesis options to meet diverse research needs.

In conclusion, 2-Methyl-4-(trifluoromethyl)aniline hydrochloride (CAS No. 23984-80-7) is a versatile and valuable compound in contemporary chemistry. Its role in pharmaceutical intermediates and agrochemical development continues to grow, driven by advancements in fluorine chemistry and green synthesis. As research evolves, this compound is poised to remain a focal point for innovation and industrial applications.